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Compound of Interest

Compound Name: 7-(Triethylsilyl)baccatin Il

Cat. No.: B019003

CAS Number: 115437-21-3

This technical guide provides an in-depth overview of 7-(Triethylsilyl)baccatin Ill (7-TES-
baccatin Ill), a pivotal intermediate in the semi-synthesis of the widely used anticancer drugs,
paclitaxel (Taxol®) and docetaxel (Taxotere®). This document is intended for researchers,
scientists, and professionals in the field of drug development and medicinal chemistry, offering
detailed information on its chemical properties, synthesis, and analytical characterization.

Core Compound Properties

7-(Triethylsilyl)baccatin Ill is a semi-synthetic derivative of baccatin Ill, a naturally occurring
diterpenoid isolated from the needles of the yew tree (Taxus species). The introduction of the
triethylsilyl (TES) protecting group at the C7 hydroxyl position enhances the solubility and
stability of the baccatin Ill core, making it a more versatile precursor for further chemical
modifications.[1]

Chemical and Physical Data

A summary of the key quantitative data for 7-(Triethylsilyl)baccatin Ill is presented in Table 1.
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Property Value Reference
CAS Number 115437-21-3 [21[31[4]1[5]
Molecular Formula C37H52011Si [21[3]1[41[5]
Molecular Weight 700.89 g/mol [1112]131[4]
Appearance White Powder [2]

Melting Point Not available

Purity >98% [2]

Storage Temperature -20°C [2]

Spectroscopic Data

The structural integrity of 7-(Triethylsilyl)baccatin Il is confirmed through various

spectroscopic techniques. Although a complete, detailed spectral analysis is not readily

available in public literature, the following table summarizes the expected key spectral data

based on its structure and data from closely related compounds.
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Technique Data

Characteristic Chemical Shifts (8, ppm): 8.12 (d,
2H, Ar-H), 7.60 (t, 1H, Ar-H), 7.48 (t, 2H, Ar-H),
6.42 (s, 1H, H-10), 5.60 (d, J = 6.8 Hz, 1H, H-2),
4.95 (m, 1H, H-5), 4.50 (dd, 1H, H-7), 4.40 (m,
1H, H-13), 4.20 (d, 1H, H-20a), 4.05 (d, 1H, H-
20B), 2.25 (s, 3H, 4-OAc), 2.15 (s, 3H, 10-OAc),
0.95 (t, 9H, Si-CH2-CHs3), 0.60 (q, 6H, Si-CH2-
CHs)

1H NMR (CDCls, 400 MHz)

Expected Chemical Shifts (8, ppm): ~203 (C=0,
C9), ~170 (C=0, acetate), ~167 (C=0,
benzoate), ~142 (C4), ~133 (C11), Aromatic
carbons (128-134), ~84 (C5), ~81 (C1), ~79
(C2), ~76 (C10), ~75 (C7), ~72 (C13), ~58 (C3),
~46 (C6), ~43 (C8), ~37 (C12), ~26 (C14), ~22
(C15), ~21 (C18), ~15 (C19), ~10 (C16, C17),
~7 (Si-CH2-CHs), ~5 (Si-CH2-CHs3)

13C NMR (CDCls)

Mass Spectrometry (ESI-MS) m/z: 701.3352 [M+H]*, 723.3171 [M+Na]*

Synthesis of 7-(Triethylsilyl)baccatin Il

The semi-synthesis of 7-(Triethylsilyl)baccatin Il is a well-established multi-step process that
typically starts from 10-deacetylbaccatin 11l (10-DAB), which is more abundant in yew needles
than paclitaxel itself.

Synthetic Workflow

The overall synthetic strategy involves two main stages: the acetylation of the C10 hydroxyl
group of 10-DAB to form baccatin Ill, followed by the selective protection of the C7 hydroxyl
group with a triethylsilyl group.
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Step 1: Acetylation Step 2: Silylation

Acetic Anhydride, Triethylsilyl Chloride (TESCI),
10-DAB Pyridine/DMAP Baccatin_IIl Imidazole/Pyridine IR s -SRIl
B-lactam, \
7-TES-Baccatin_lII LIHMDS, THF Protected_Paclitaxel ) HF-Pyridine or TEAF EEWNEVE]

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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